Cas no 82726-80-5 (Ethanone,2,2,2-trifluoro-1-(2-hydroxy-1-cyclohepten-1-yl)-)

• Product name: Ethanone,2,2,2-trifluoro-1-(2-hydroxy-1-cyclohepten-1-yl)-
• CAS No: 82726-80-5
• MF: C₉H₁₁O₂F₃
• MW: 208.17764
• CID: 708554
• PubChem ID: 21629176

Ethanone,2,2,2-trifluoro-1-(2-hydroxy-1-cyclohepten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2,2-trifluoro-1-(2-hydroxy-1-cyclohepten-1-yl)-
• (2Z)-2-(2,2,2-trifluoro-1-hydroxyethylidene)cycloheptan-1-one
• Ethanone, 2,2,2-trifluoro-1-(2-hydroxy-1-cyclohepten-1-yl)- (9CI)
• DTXSID90616452
• 82726-80-5

• Inchi： InChI=1S/C9H11F3O2/c10-9(11,12)8(14)6-4-2-1-3-5-7(6)13/h13H,1-5H2
• InChI Key： FIWANZRPJPJTOM-UHFFFAOYSA-N
• SMILES： C1CCC(=C(CC1)O)C(=O)C(F)(F)F

Computed Properties

• Exact Mass: 208.07111408g/mol
• Monoisotopic Mass: 208.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 2.8